2-Sulfamoylbenzoic acid

• IUPAC Name: 2-sulfamoylbenzoic acid
• InChI: InChI=1S/C7H7NO4S/c8-13(11,12)6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)(H2,8,11,12)
• InChI Key: KDNIOKSLVIGAAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)N
• Molecular Formula: C7H7NO4S
• Related CAS: 37558-01-3 (mono-hydrochloride salt), 632-24-6 (Parent)
• DSSTOX Substance ID: DTXSID50903017
• Molecular Weight: 201.20 g/mol
• CAS No.: 632-24-6, 37558-01-3

Description

2-Sulfamoylbenzoic acid (2-SBA) is an organic compound that is commonly used in scientific research and laboratory experiments. It is a white, crystalline solid, with a molecular formula of C7H6NO4S. 2-SBA is a sulfonamide derivative and has a pKa of 5.5. It is soluble in water and has a melting point of 215-217°C. 2-SBA is a versatile compound that can be used in a variety of applications, including synthesis, biochemistry, and pharmacology.

Scientific Research Applications

Corrosion Inhibition

• Corrosion Inhibitor for Mild Steel: 2-Sulfamoylbenzoic acid derivatives have been evaluated as potential inhibitors for mild steel corrosion in acidic media. Studies involving 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid (FSM) demonstrate its effectiveness in increasing inhibition efficiency with the rise in concentration. These derivatives act as mixed-type inhibitors and follow Langmuir adsorption isotherm, forming a protective film on the metal surface. This application is significant in industrial contexts where corrosion resistance is crucial (Sappani & Karthikeyan, 2014).

Molecular Structure Studies

• Molecular Structure Analysis: this compound derivatives, such as 2-methyl-4-oxopentan-2-aminium 2-sulfamoylbenzoate, exhibit interesting molecular structures with intramolecular hydrogen bonds forming specific ring motifs. These compounds are useful in crystallography and molecular structure studies, which aid in understanding molecular interactions and stability (Rafique et al., 2009).

Synthesis of Organic Compounds

• Facilitating Organic Synthesis: this compound and its derivatives find applications in organic synthesis. For example, they are used in the synthesis of 2-arylbenzothiazoles via condensation reactions. This synthesis occurs under mild conditions, demonstrating the versatility of this compound derivatives in organic chemistry (Maleki et al., 2010).

Medicinal Chemistry

• Functional Group in Drug Design: The sulfonamide group, a key component of this compound, plays an essential role in medicinal chemistry. It appears in various forms in marketed drugs, particularly as sulfonamide antibacterials. These compounds are significant inhibitors in specific biochemical pathways, illustrating the importance of sulfonamide-based structures in drug design (Kalgutkar et al., 2010).

Synthesis of Sulfamoyl Azides

• Sulfamoyl Azides Synthesis: Sulfamoyl azides, derived from this compound, can be synthesized for use in various chemical reactions. These compounds are key intermediates in forming 1-sulfamoyl-1,2,3-triazoles, showcasing the application of this compound derivatives in advanced organic synthesis and potentially in pharmaceutical research (Culhane & Fokin, 2011).

Antiglaucoma Activity

• Potential Antiglaucoma Agents: Derivatives of this compound have been synthesized and evaluated for antiglaucoma activity. Studies indicate that these compounds can inhibit human carbonic anhydrase isoenzymes, suggesting their potential as effective inhibitors for treating glaucoma (Yenikaya et al., 2010).

Safety and Hazards

2-Sulfamoylbenzoic acid should be handled with care. Avoid contact with skin, eyes, and clothing. Do not ingest or breathe vapors/dust. Wear personal protective equipment and handle in accordance with good industrial hygiene and safety practice.

Mechanism of Action

Target of Action

The primary target of 2-Sulfamoylbenzoic acid is the LPA2 GPCR (Lysophosphatidic acid receptor 2) . This receptor mediates antiapoptotic and mucosal barrier-protective effects in the gut .

Mode of Action

This compound interacts with its target, the LPA2 receptor, as an agonist This means it binds to the receptor and activates it, leading to a series of downstream effects

Biochemical Pathways

The activation of the LPA2 receptor by this compound affects the arachidonic acid cascade , a biochemical pathway that leads to the formation of oxidized arachidonic acid products such as prostaglandins and leukotrienes . These compounds, known as eicosanoids, exert a variety of physiological effects .

Pharmacokinetics

In silico admet evaluations of similar compounds have shown favorable pharmacological and toxicity profiles with excellent solubility scores

Result of Action

The activation of the LPA2 receptor by this compound can lead to antiapoptotic effects, promoting cell regeneration, and augmenting DNA repair . This can have significant implications in various physiological and pathological contexts, including gut health and response to ionizing radiation .

Biochemical Analysis

Biochemical Properties

2-Sulfamoylbenzoic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the primary interactions is with carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. This compound acts as an inhibitor of carbonic anhydrase, thereby affecting the enzyme’s activity and influencing physiological processes such as respiration and acid-base balance .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, by inhibiting carbonic anhydrase, this compound can alter the pH within cells, affecting various metabolic pathways and cellular activities . Additionally, it has been observed to impact the expression of genes involved in metabolic regulation and stress responses.

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through enzyme inhibition. It binds to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the hydration of carbon dioxide. This inhibition leads to a decrease in the production of bicarbonate ions and protons, thereby affecting cellular pH and metabolic processes . The binding interaction is facilitated by the sulfamoyl group, which forms hydrogen bonds with amino acid residues in the enzyme’s active site.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and moisture. Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of carbonic anhydrase, resulting in persistent changes in cellular pH and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits carbonic anhydrase without causing significant adverse effects. At higher doses, it can lead to toxicity, manifesting as metabolic acidosis and respiratory distress . Threshold effects have been observed, where a certain dosage level is required to achieve significant enzyme inhibition and physiological impact.

Metabolic Pathways

This compound is involved in metabolic pathways related to carbon dioxide hydration and bicarbonate production. By inhibiting carbonic anhydrase, it affects the conversion of carbon dioxide to bicarbonate, thereby influencing the overall metabolic flux and levels of metabolites involved in acid-base balance . The compound also interacts with other enzymes and cofactors involved in metabolic regulation.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. It interacts with specific transporters and binding proteins that facilitate its movement across cellular membranes . The compound tends to accumulate in tissues with high carbonic anhydrase activity, such as the kidneys and lungs, where it exerts its inhibitory effects.

Subcellular Localization

The subcellular localization of this compound is primarily in the cytoplasm and mitochondria, where carbonic anhydrase is abundantly present. The compound’s activity is influenced by its localization, as it needs to be in proximity to the enzyme to exert its inhibitory effects . Post-translational modifications and targeting signals may also play a role in directing this compound to specific cellular compartments.